(5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19N3O3S2/c1-3-21(4-2)15-9-11-16(12-10-15)22-19(24)18(28-20(22)27)13-14-7-5-6-8-17(14)23(25)26/h5-13H,3-4H2,1-2H3/b18-13-
• InChI Key: WEFYWFCTYAZNJD-AQTBWJFISA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3[N+](=O)[O-])SC2=S
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3[N+](=O)[O-])/SC2=S
• Molecular Formula: C20H19N3O3S2
• Molecular Weight: 413.5 g/mol

Description

(5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C20H19N3O3S2 and its molecular weight is 413.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Thiazolidinones, including derivatives synthesized from various starting materials, have shown promising antimicrobial effects against both Gram-positive and Gram-negative bacteria, as well as fungal species. For example, compounds synthesized from 2-amino-5-nitrothiazole demonstrated significant antibacterial and antifungal activities, suggesting the importance of the thiazolidinone core in enhancing antimicrobial properties (Samadhiya, Sharma, & Srivastava, 2013).

Anticancer Activity

Several thiazolidinone derivatives have been evaluated for their anticancer activities, with some showing selective action against various cancer cell lines, including leukemia, CNS cancer, renal cancer, and ovarian cancer. This suggests that specific substitutions on the thiazolidinone ring can significantly affect the compound's ability to inhibit cancer cell growth (Kaminskyy, Subtelna, Zimenkovsky, Karpenko, Gzella, & Lesyk, 2015).

Anti-Inflammatory Activity

Research into thiazolidinone derivatives has also indicated potential anti-inflammatory effects. The structure-activity relationship (SAR) studies have identified compounds within this class that exhibit good anti-inflammatory activity, demonstrating the chemical framework's versatility in modulating biological responses (Ranga, Sharma, & Kumar, 2013).